CID 78062296
Description
CID 78062296 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity in the PubChem database, a widely recognized repository for chemical structures and biological activities . For instance, bioactive compounds like hibiscus acid (CID: 6481826) and gallic acid (CID: 370) are referenced in studies on Hibiscus sabdariffa and metabolic profiling . This compound may similarly represent a compound of interest in drug discovery, environmental chemistry, or metabolomics, though its exact classification requires further investigation.
Properties
Molecular Formula |
AlTi6 |
|---|---|
Molecular Weight |
314.18 g/mol |
InChI |
InChI=1S/Al.6Ti |
InChI Key |
XWXQCGOWXSQXHY-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti] |
Origin of Product |
United States |
Preparation Methods
The synthesis of compound “CID 78062296” involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary, general synthetic routes include:
Step 1: Initial formation of the core structure through a series of condensation reactions.
Step 2: Functionalization of the core structure using specific reagents under controlled conditions.
Step 3: Purification and isolation of the final product through crystallization or chromatography techniques.
Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Compound “CID 78062296” undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.
Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Compound “CID 78062296” has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.
Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.
Industry: Utilized in the development of new materials, coatings, and chemical processes.
Mechanism of Action
The mechanism of action of compound “CID 78062296” involves its interaction with specific molecular targets and pathways. It may exert its effects by:
Binding to enzymes or receptors: Modulating their activity and influencing biochemical pathways.
Interacting with cellular components: Affecting cell signaling, gene expression, or metabolic processes.
The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize CID 78062296, we compare its hypothetical attributes (based on PubChem’s general framework) with structurally or functionally related compounds cited in the evidence. Key comparisons include:
Table 1: Structural and Functional Comparison of this compound with Analogous Compounds
Key Findings
Structural Features: Gallic acid (CID: 370) and protocatechuic acid (CID: 72) share phenolic frameworks, correlating with antioxidant properties . This compound may exhibit similar functional groups, given its inclusion in PubChem’s bioactive compound datasets. Hibiscus acid (CID: 6481826) is a hydroxycitric acid derivative, suggesting this compound could belong to carboxylic acid or polyphenol classes .
Pharmacological Activity :
- Compounds like gallic acid and protocatechuic acid demonstrate efficacy in reducing oxidative stress and chemotherapy-induced toxicity . If this compound is a structural analog, it may share mechanisms such as free radical scavenging or enzyme inhibition.
Analytical Methods: this compound’s characterization likely employs techniques such as LC-ESI-MS and collision-induced dissociation (CID), as used for profiling ginsenosides and other metabolites . These methods enable precise mass spectral identification and structural elucidation.
Clinical Relevance :
- Probiotics (e.g., Bifidobacterium) and phytochemicals (e.g., quercetin, CID: 5280343) are benchmarked for mitigating chemotherapy-induced diarrhea (CID), a condition linked to intestinal barrier dysfunction . While this compound’s role in this context is unspecified, comparative studies on similar CIDs highlight the importance of bioavailability and metabolic stability in therapeutic design.
Notes
Data Limitations: The absence of explicit structural or experimental data for this compound in the provided evidence necessitates cautious extrapolation from analogous compounds.
Methodological Consistency : Studies on this compound should adhere to standardized protocols for compound validation, as outlined in Analytical Chemistry guidelines (e.g., LC-MS reproducibility, spectral matching) .
Contradictions: references "CID" in the context of coal mining technology, highlighting the term’s polysemy. This underscores the need for domain-specific clarity when interpreting CID-related data .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
